Cas no 384380-52-3 (Abacavir Carboxylate)

• Product Name: Abacavir Carboxylate
• CAS No: 384380-52-3
• MF: C₁₄H₁₆N₆O₂
• MW: 300.315841674805
• CID: 923493
• PubChem ID: 56927907
• Update Time: 2025-04-19

Abacavir Carboxylate Chemical and Physical Properties

Names and Identifiers

• Abacavir Carboxylate
• (1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-ene-1-carboxylic acid
• J-700138
• Q27133110
• (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-carboxylic Acid
• carboxy-abacavir
• UNII-FO2D75G53I
• abacavir 5'-carboxylate
• (1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enecarboxylic acid
• 2-Cyclopentene-1-carboxylic acid, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1S,4R)-; (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-carboxylic acid; 2269W; Abacavir Carboxylate
• SCHEMBL23587663
• AKOS030242037
• 5'-oxoabacavir
• abacavir carboxylic acid
• FO2D75G53I
• 384380-52-3
• (1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-ene-1-carboxylic acid
• DTXSID40718879
• abacavir 5'-carboxylic acid
• 2269W93
• 2-Cyclopentene-1-carboxylic acid, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1S,4R)-
• CHEBI:64192

• Inchi： 1S/C14H16N6O2/c15-14-18-11(17-8-2-3-8)10-12(19-14)20(6-16-10)9-4-1-7(5-9)13(21)22/h1,4,6-9H,2-3,5H2,(H,21,22)(H3,15,17,18,19)/t7-,9+/m1/s1
• InChI Key： OCSMNHMMTKMVCP-APPZFPTMSA-N
• SMILES： OC([C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1)=O

Computed Properties

• Exact Mass: 300.13347377g/mol
• Monoisotopic Mass: 300.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Melting Point: 208-210°C (dec.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues